Cas no 921937-75-9 (2-3-(hexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-3-(hexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 921937-75-9
• MF: C₁₈H₂₉BO₃
• MW: 304.232065916061
• MDL: MFCD22493545
• CID: 742727
• PubChem ID: 71421863
• Update Time: 2025-04-19

2-3-(hexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[3-(hexyloxy)phenyl]-4,4,5,5-tetramethyl-
• 2-(3-hexoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-(Hexyloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD22493545
• AKOS025141961
• 2-(3-(Hexyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• A916346
• 921937-75-9
• DTXSID00840908
• AS-3137
• EN300-7420691
• CS-0177004
• 2-3-(hexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22493545
• Inchi： 1S/C18H29BO3/c1-6-7-8-9-13-20-16-12-10-11-15(14-16)19-21-17(2,3)18(4,5)22-19/h10-12,14H,6-9,13H2,1-5H3
• InChI Key： DOWXUZRGEFPXCO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OCCCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.2209749g/mol
• Monoisotopic Mass: 304.2209749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

2-3-(hexyloxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature